Cas no 1482316-68-6 (4-ethyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-ethyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1482316-68-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5209688
• Update Time: 2026-03-06

4-ethyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-isopropyl-2H-pyrazole-3-carboxylic acid
• 4-Ethyl-3-isopropyl-1H-pyrazole-5-carboxylic acid
• 4-ethyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-4-6-7(5(2)3)10-11-8(6)9(12)13/h5H,4H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： DACGJAIOPLBEDA-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=C(CC)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-ethyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

4-Ethyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 4-Ethyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1482316-68-6) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system with substituents at positions 4 and 5, namely an ethyl group and an isopropyl group, respectively. The carboxylic acid group at position 3 further enhances its functional versatility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Ethyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale manufacturing. The use of green chemistry principles in these syntheses has also been a focal point, aligning with global efforts to minimize environmental impact.

The pyrazole ring system is renowned for its aromatic stability and ability to participate in hydrogen bonding, which are critical properties for bioactive molecules. In the case of 4-Ethyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid, the substituents at positions 4 and 5 introduce steric bulk and electronic effects that can modulate the molecule's interactions with biological targets. This makes it a promising candidate for drug discovery programs targeting various therapeutic areas such as inflammation, cancer, and infectious diseases.

Recent studies have highlighted the potential of 4-Ethyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid as a lead compound in anti-inflammatory drug development. Preclinical experiments have demonstrated its ability to inhibit key inflammatory pathways, suggesting its potential as a novel therapeutic agent. Additionally, its structure has been explored for its role in modulating enzyme activities, particularly in kinases and proteases, which are critical targets in oncology.

In the agrochemical sector, pyrazole derivatives like 4-Ethyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid have shown promise as fungicides and herbicides. Their ability to disrupt essential biochemical pathways in pathogens makes them valuable candidates for crop protection. Recent research has focused on enhancing their bioavailability and reducing environmental toxicity through structural modifications.

The carboxylic acid group present in 4-Ethyl-5-(Propan-2-yll)-1H-Pyrazole_3-carboxylic acid adds another layer of functionality to this compound. This group can undergo various chemical transformations, such as esterification or amidation, enabling the creation of derivatives with tailored properties. Such derivatives are being explored for their potential in drug delivery systems and as building blocks for more complex molecules.

From a materials science perspective, pyrazole derivatives are being investigated for their role in organic electronics. The aromaticity and conjugation within the pyrazole ring contribute to desirable electronic properties, making them candidates for applications in organic light-emitting diodes (OLEDs) and sensors. Recent studies have explored the use of 4-Ethyl_5-isopropyl-pyrazole_3-carboxylic acid as a component in advanced materials with tailored electronic characteristics.

In conclusion, 4-Ethyl_5-isopropyl-pyrazole_3-carboxylic acid (CAS No. 1482316_68_6) stands out as a versatile molecule with significant potential across multiple domains. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future developments within pharmaceuticals, agrochemicals, and materials science.